Cas no 79012-29-6 (1,3-Dioxane-2-acetaldehyde)

• Product Name: 1,3-Dioxane-2-acetaldehyde
• CAS No: 79012-29-6
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• CID: 533534
• PubChem ID: 11007928
• Update Time: 2025-04-19

1,3-Dioxane-2-acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-2-acetaldehyde
• 2-(1,3-dioxan-2-yl)acetaldehyde
• 79012-29-6
• SCHEMBL11351354
• DTXSID20451575

• Inchi： 1S/C6H10O3/c7-3-2-6-8-4-1-5-9-6/h3,6H,1-2,4-5H2
• InChI Key： XSUHDQDPZLKTQB-UHFFFAOYSA-N
• SMILES： O1CCCOC1CC=O

Computed Properties

• Exact Mass: 130.062994177g/mol
• Monoisotopic Mass: 130.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 86.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 35.5Ų